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Compound of Interest

Compound Name: Boc-Lys(Ac)-AMC

Cat. No.: B558174 Get Quote

For laboratory personnel, including researchers, scientists, and professionals in drug

development, the proper disposal of chemical reagents is a critical component of laboratory

safety and environmental responsibility. This document provides essential safety and logistical

information for the proper disposal of Boc-Lys(Ac)-AMC (Boc-Lysine(acetyl)-7-Amino-4-

methylcoumarin), a fluorogenic substrate for Histone Deacetylases (HDACs).

Summary of Key Safety Information
Boc-Lys(Ac)-AMC is a crystalline powder that is generally considered not to have significant

hazards.[1] However, as with any chemical, it is essential to handle it with care and use

appropriate personal protective equipment (PPE). The usual precautionary measures for

handling chemicals should be followed.[1]

Physical and Chemical Properties

A summary of the quantitative data for Boc-Lys(Ac)-AMC is presented in the table below for

easy reference.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b558174?utm_src=pdf-interest
https://www.benchchem.com/product/b558174?utm_src=pdf-body
https://www.benchchem.com/product/b558174?utm_src=pdf-body
https://static.cymitquimica.com/products/01/pdf/sds-4033972.pdf
https://static.cymitquimica.com/products/01/pdf/sds-4033972.pdf
https://www.benchchem.com/product/b558174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₃H₃₁N₃O₆ [2]

Molecular Weight 445.5 g/mol [2]

Appearance Crystalline powder [1]

Color White

Melting Point 156 °C

Purity ≥96%

Excitation Wavelength 340-360 nm

Emission Wavelength 440-460 nm

Storage Temperature -20°C or below

Step-by-Step Disposal Protocol
The disposal of Boc-Lys(Ac)-AMC, including any unused material and contaminated items,

must adhere to federal, state, and local environmental control regulations. The following

protocol provides a general guideline for its proper disposal.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

If there is a risk of generating dust, a dust respirator should be used.

2. Waste Collection:

Collect waste Boc-Lys(Ac)-AMC and any materials contaminated with it (e.g., pipette tips,

tubes, gloves) in a designated and clearly labeled hazardous waste container.

Ensure the container is compatible with the chemical and is properly sealed to prevent leaks

or spills.

3. Labeling:
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Clearly label the waste container with the full chemical name: "Boc-Lys(Ac)-AMC" or "Boc-

Lysine(acetyl)-7-Amino-4-methylcoumarin".

Include the CAS number (233691-67-3) and any other information required by your

institution's environmental health and safety (EHS) department.

4. Storage of Waste:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be secure and away from general laboratory traffic.

5. Scheduling Waste Pickup:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not attempt to dispose of chemical waste down the drain or in the regular trash.

In Case of a Spill:

Small Spill: Use appropriate tools to carefully sweep or scoop the spilled solid material into a

designated waste disposal container.

Large Spill: Use a shovel to place the spilled material into a convenient waste disposal

container.

After collecting the spilled material, decontaminate the area with an appropriate solvent and

cleaning materials. Collect all cleaning materials as hazardous waste.

Experimental Workflow and Disposal Logic
The following diagram illustrates the logical workflow for the use and disposal of Boc-Lys(Ac)-
AMC in a typical laboratory setting.
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Caption: Workflow for the use and proper disposal of Boc-Lys(Ac)-AMC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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